Cas no 81496-82-4 (Dihydroartemisinin)

Dihydroartemisinin is a potent antimalarial compound derived from artemisinin, a sesquiterpene lactone isolated from Artemisia annua. As a key active metabolite of artemisinin derivatives, it exhibits rapid parasiticidal activity against Plasmodium species, including drug-resistant strains. Its mechanism involves the generation of reactive oxygen species upon interaction with heme, leading to parasite death. Dihydroartemisinin is characterized by high efficacy, rapid onset of action, and a favorable pharmacokinetic profile, making it a critical component in artemisinin-based combination therapies (ACTs). It is also investigated for potential applications in treating other parasitic infections and certain cancers due to its cytotoxic properties. Strict quality control ensures purity and stability for pharmaceutical use.
Dihydroartemisinin structure
Dihydroartemisinin structure
Product Name:Dihydroartemisinin
CAS No:81496-82-4
MF:C15H24O5
MW:284.34806
CID:60345
PubChem ID:3000518
Update Time:2025-07-31

Dihydroartemisinin Chemical and Physical Properties

Names and Identifiers

    • Dihydroartemisinin
    • 3,12-Epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-10-ol,decahydro-3,6,9-trimethyl-, [3R-(3a,5ab,6b,8ab,9a,10a,12b,12aR*)]-
    • Alaxin
    • Cotecxin
    • Dihydroartemisinine
    • Dihydroqinghaosu
    • Dynamax
    • Salaxin
    • Santecxin
    • b-Dihydroartemisinin
    • DHQHS 2
    • GTPL9957
    • 3,12-Epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-10-ol, decahydro-3,6,9-trimethyl-, (3R,5aS,6R,8aS,9R,10S,12R,12aR)-
    • CS-5595
    • (1R,4S,5R,8S,9R,10S,12R,13R)-1,5,9-TRIMETHYL-11,14,15,16-TETRAOXATETRACYCLO[10.3.1.0?,(1)(3).0?,(1)(3)]HEXADECAN-10-OL
    • Artenimol (INN)
    • ARTENIMOL [MART.]
    • DIHYDROARTEMISININ [USP-RS]
    • DIHYDROARTEMISININ, BETA-
    • AKOS032949625
    • DIHYDROARTEMISININ [MI]
    • NS00071253
    • NSC 758682
    • A11600
    • artemisinin, dihydro-
    • ARTENIMOL [WHO-DD]
    • P01BE05
    • 98%,mixture of
    • dehydroartemisin
    • Artemisinin, dihydro
    • 3,12-Epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin-10-ol, decahydro-3,6,9-trimethyl-, (3R-(3alpha,5abeta,6beta,8abeta,9alpha,10alpha,12beta,12aR*))-
    • (3R,5aS,6R,8aS,9R,10S,12R,12aR)-3,6,9-trimethyldecahydro-3H-3,12-epoxy[1,2]dioxepino[4,3-i]isochromen-10-ol
    • BJDCWCLMFKKGEE-ISOSDAIHSA-N
    • UNII-6A9O50735X
    • (3R,5aS,6R,8aS,9R,10S,12R,12aR)-Decahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin-10-ol
    • 3,12-Epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin-10-ol, decahydro-3,6,9-trimethyl-,(3R-(3-alpha,5a-beta,6-beta,8a-beta,9-alpha,10-alpha,12-beta,12aR*)-
    • GNF-PF-5634
    • 6A9O50735X
    • .beta.-dihydroartemisinin
    • (3r,5as,6r,8as,9r,10s,12r,12ar)-decahydro-3,6,9-trimethyl-3,12-epoxy-12h-pyrano(4,3-j)(1,2)benzodioxepin-10-ol
    • quinghaosu, dihydro-
    • ARTENIMOLUM [WHO-IP LATIN]
    • A and
    • Dihydroartemisinin, .beta.-
    • DTXSID501021652
    • EN300-7419972
    • DIHYDROARTEMISININ [WHO-DD]
    • DTXSID5045962
    • SCHEMBL17156483
    • HY-N0176
    • Artenimol
    • ARTENIMOL [WHO-IP]
    • DIHYDROARTEMISININ (USP-RS)
    • 71939-50-9
    • UNII-X0UIV26ABX
    • CHEBI:135921
    • Di-hydroqinghaosu
    • (3R,5AS,6R,8AS,9R,10S,12R,12AR)-3,6,9-TRIMETHYLDECAHYDRO-3,12-EPOXY-12H-PYRANO(4,3-J)-1,2-BENZODIOXEPIN-10-OL
    • BRD-K62213621-001-01-6
    • (3R,5aS,6R,8aS,9R,10S,12R,12aR)-3,6,9-trimethyldecahydro-12H-3,12-epoxy[1,2]dioxepino[4,3-i]isochromen-10-ol
    • (3r,5as,6r,8as,9r,10s,12r,12ar)-decahydro-3,6,9-trimethyl-3,12-epoxy-12h-pyrano[4,3-j][1,2]benzodioxepin-10-ol
    • (1R,4S,5R,8S,9R,10S,12R,13R)-1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.0^{4,13}.0^{8,13}]hexadecan-10-ol
    • Artenimol [INN]
    • 3,12-Epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin-10-ol, decahydro-3,6,9-trimethyl-, (3R,5aS,6R,8aS,9R,10S,12R,12aR)-
    • I2-dihydroartemisinine
    • Artenimolum
    • EURARTESIM COMPONENT DIHYDROARTEMISININ
    • DTXCID3025962
    • 81496-82-4
    • A isomers
    • Cotexin
    • ARTENIMOL (MART.)
    • Dihydro Artemisinin
    • Inchi: 1S/C15H24O5/c1-8-4-5-11-9(2)12(16)17-13-15(11)10(8)6-7-14(3,18-13)19-20-15/h8-13,16H,4-7H2,1-3H3/t8-,9-,10+,11+,12+,13+,14+,15-/m1/s1
    • InChI Key: BJDCWCLMFKKGEE-ISOSDAIHSA-N
    • SMILES: O1[C@@]23[C@]4([H])O[C@@H]([C@H](C)[C@]2([H])CC[C@@H](C)[C@]3([H])CC[C@@](C)(O1)O4)O

Computed Properties

  • Exact Mass: 284.162
  • Monoisotopic Mass: 284.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.2A^2
  • XLogP3: 2.5

Experimental Properties

  • Color/Form: solid

Dihydroartemisinin Security Information

  • WGK Germany:2
  • Safety Instruction: 22-24/25
  • Storage Condition:2-8°C

Dihydroartemisinin Pricemore >>

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Additional information on Dihydroartemisinin

Dihydroartemisinin: A Comprehensive Overview

Dihydroartemisinin, also known as cas no 81496-82-4, is a prominent compound derived from the sweet wormwood plant (Artemisia annua). This compound has garnered significant attention in the scientific and medical communities due to its potent anti-malarial properties and potential applications in various therapeutic areas. Recent studies have further elucidated its mechanisms of action, bioavailability, and efficacy, making it a subject of intense research interest.

The discovery of Dihydroartemisinin marked a pivotal moment in the fight against malaria, a disease that continues to affect millions worldwide. Its unique structure, characterized by a peroxide bridge, plays a crucial role in its anti-malarial activity. Research has shown that this compound targets the Plasmodium falciparum parasite, which is responsible for the most severe form of malaria. The compound's ability to disrupt the parasite's life cycle has made it a cornerstone in malaria treatment regimens.

Recent advancements in pharmacology have focused on enhancing the bioavailability of Dihydroartemisinin. Studies have explored various delivery mechanisms, including nanoparticle formulations and sustained-release systems, to improve its efficacy and reduce dosing frequency. These innovations are particularly significant in regions with limited healthcare infrastructure, where adherence to treatment regimens can be challenging.

Beyond its anti-malarial properties, Dihydroartemisinin has demonstrated potential in other therapeutic areas. Preclinical studies have highlighted its anti-cancer properties, particularly its ability to induce apoptosis in cancer cells. This dual functionality underscores the compound's versatility and broadens its potential applications in medicine.

The global health community has also been exploring the scalability of Dihydroartemisinin production. With increasing demand for anti-malarial medications, researchers are investigating cost-effective synthesis methods and sustainable sourcing strategies for the sweet wormwood plant. These efforts aim to ensure that this life-saving compound remains accessible to those who need it most.

In conclusion, Dihydroartemisinin, or cas no 81496-82-4, stands as a testament to the power of natural compounds in modern medicine. Its continued exploration and development hold immense promise for addressing some of the most pressing global health challenges.

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